Cas no 1040650-43-8 (N-[(oxolan-2-yl)methyl]-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-[(oxolan-2-yl)methyl]-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide
• CAS No: 1040650-43-8
• MF: C₁₇H₁₈F₃N₃O₃S
• MW: 401.403333187103
• CID: 5977055
• PubChem ID: 44047094
• Update Time: 2025-05-21

N-[(oxolan-2-yl)methyl]-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(oxolan-2-yl)methyl]-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide
• N-(oxolan-2-ylmethyl)-2-[2-[4-(trifluoromethoxy)anilino]-1,3-thiazol-4-yl]acetamide
• 1040650-43-8
• CHEMBL2093159
• N-((tetrahydrofuran-2-yl)methyl)-2-(2-((4-(trifluoromethoxy)phenyl)amino)thiazol-4-yl)acetamide
• F5382-0343
• AKOS024508108
• TDR86543
• VU0642931-1

• Inchi： 1S/C17H18F3N3O3S/c18-17(19,20)26-13-5-3-11(4-6-13)22-16-23-12(10-27-16)8-15(24)21-9-14-2-1-7-25-14/h3-6,10,14H,1-2,7-9H2,(H,21,24)(H,22,23)
• InChI Key： SVABMTFYDUHVTN-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)CC1=CSC(NC2=CC=C(OC(F)(F)F)C=C2)=N1

Computed Properties

• Exact Mass: 401.10209710g/mol
• Monoisotopic Mass: 401.10209710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-[(oxolan-2-yl)methyl]-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide

Professional Introduction to N-[(oxolan-2-yl)methyl]-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide (CAS No. 1040650-43-8)

N-[(oxolan-2-yl[methyl])-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide] is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1040650-43-8, represents a pinnacle of molecular design, integrating multiple pharmacophoric elements to potentially exhibit a broad spectrum of biological activities. The intricate structure of this molecule, characterized by its oxolan and thiazole moieties, combined with the presence of a trifluoromethoxy substituent, positions it as a promising candidate for further exploration in medicinal chemistry.

The compound's molecular framework is built upon a core of acetamide linked to an oxolan ring, which is further connected to a thiazole ring. The thiazole moiety is a well-known pharmacophore in drug discovery, frequently found in bioactive molecules due to its ability to interact with various biological targets. Specifically, the 1,3-thiazole scaffold is known for its role in antimicrobial, antiviral, and anti-inflammatory applications. The introduction of the amino group at the 4-position of the thiazole ring enhances its potential for hydrogen bonding interactions, which are crucial for binding affinity and specificity.

The presence of the trifluoromethoxy group on the phenyl ring is another key feature that contributes to the compound's unique properties. Fluoro-substituted aromatic rings are widely employed in pharmaceuticals due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The electron-withdrawing nature of the trifluoromethyl group can significantly influence the electronic properties of the molecule, thereby affecting its interaction with biological targets. This feature makes it particularly valuable in designing molecules with enhanced binding affinity and selectivity.

The compound also incorporates an amino group that is linked to a phenyl ring substituted with a trifluoromethoxy moiety. This arrangement creates a potential pharmacophore that can engage in multiple interactions within biological systems. The amino group can participate in hydrogen bonding, while the phenyl ring provides hydrophobic interactions and can be further modulated by the electron-withdrawing trifluoromethoxy group. Such structural features are often exploited in drug design to achieve optimal pharmacokinetic properties.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds. The combination of an oxolan ring with a thiazole core offers a unique structural template that has not been extensively explored in drug discovery. Preliminary studies suggest that this class of compounds may exhibit promising activities against various diseases, including cancer and infectious disorders. The structural complexity of N-[(oxolan-2-yl[methyl])-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide] makes it an intriguing subject for further investigation.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the oxolan ring necessitates specialized synthetic methodologies, such as cyclization reactions under controlled conditions. Similarly, the incorporation of the amino group and the phenyl ring substitution with a trifluoromethoxy moiety requires precise control over reaction conditions to avoid unwanted side products. Advances in synthetic chemistry have enabled the efficient preparation of such complex molecules, making it feasible to explore their biological potential.

Evaluation of N-[(oxolan-2-yl[methyl])-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide] has focused on its interaction with various biological targets relevant to human health. Initial studies have highlighted its potential as an inhibitor of enzymes involved in disease pathways. For instance, preliminary data suggest that this compound may interfere with kinases and other enzymes implicated in cancer progression. Additionally, its structural features make it a candidate for modulating inflammatory pathways, which are central to many chronic diseases.

The impact of fluorine substitution on the phenyl ring has been extensively studied in medicinal chemistry literature. The electron-withdrawing effect of fluorine can enhance binding affinity by modulating charge distribution and hydrophobic interactions. Furthermore, fluorine atoms can influence metabolic stability by preventing unwanted degradation pathways. These properties make fluoro-substituted compounds particularly attractive for drug development. In N-[(oxolan-2-yl[methyl])-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide], the strategic placement of the trifluoromethoxy group ensures optimal utilization of these effects.

The combination of these structural features positions N-[(oxolan-2-yl[methyl])-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide] as a versatile scaffold for further derivatization and optimization. By modifying specific parts of the molecule while maintaining its core structure, researchers can fine-tune its biological activity and pharmacokinetic properties. This approach aligns with modern drug discovery strategies that emphasize modular design and iterative optimization.

In conclusion, N-[(oxolan-2-yl[methyl])-2-(2-{[4-(trifluoromethoxy)phenyl]amino}-1,3-thiazol-4-yl)acetamide (CAS No. 1040650-43-8) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted pharmacophoric elements. Its potential applications in treating various diseases make it a valuable candidate for further research and development. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.